1-[Benzyl(methyl)amino]propan-2-yl 4-fluorobenzoate

• Molecular Formula: C18H20FNO2
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 1-[benzyl(methyl)amino]propan-2-yl 4-fluorobenzoate
• InChI: InChI=1S/C18H20FNO2/c1-14(12-20(2)13-15-6-4-3-5-7-15)22-18(21)16-8-10-17(19)11-9-16/h3-11,14H,12-13H2,1-2H3
• InChI Key: YWFIXCGNWMHCTQ-UHFFFAOYSA-N
• SMILES: CC(CN(C)CC1=CC=CC=C1)OC(=O)C2=CC=C(C=C2)F

Description

1-[Benzyl(methyl)amino]propan-2-yl 4-fluorobenzoate, also known as fluoroamphetamine, is a synthetic compound that belongs to the amphetamine class of drugs. This compound is known to have psychoactive effects on the central nervous system, and it is often used in scientific research to study the mechanisms of action of amphetamines.

Mechanism of Action

The mechanism of action of 1-[Benzyl(methyl)amino]propan-2-yl 4-fluorobenzoate is similar to that of other amphetamines. It works by increasing the release of dopamine and norepinephrine from neurons in the brain, and by inhibiting their reuptake. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which can result in a range of effects on the central nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other amphetamines. These effects can include increased alertness and energy, improved mood, and reduced appetite. However, the effects can also be harmful, and can include increased heart rate and blood pressure, as well as potential damage to the brain and other organs.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[Benzyl(methyl)amino]propan-2-yl 4-fluorobenzoate in lab experiments is that it is a well-studied compound, and there is a large body of research on its effects. Additionally, it is relatively easy to synthesize and purify, making it a convenient compound to work with. However, one limitation is that its effects on the central nervous system can be complex and difficult to interpret, and there is a risk of potential harm to researchers who handle the compound.

Future Directions

There are many potential future directions for research on 1-[Benzyl(methyl)amino]propan-2-yl 4-fluorobenzoate. One area of interest is the development of new drugs that are based on its structure, but that have improved safety and efficacy profiles. Additionally, there is ongoing research into the mechanisms of action of amphetamines, and how they can be used to treat a range of conditions, including attention deficit hyperactivity disorder (ADHD) and narcolepsy. Finally, there is a need for further research into the potential risks and harms associated with amphetamine use, and how these can be minimized.

Synthesis Methods

The synthesis of 1-[Benzyl(methyl)amino]propan-2-yl 4-fluorobenzoate involves the reaction of benzylmethylamine with 4-fluorobenzoyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then purified using various techniques such as recrystallization and chromatography.

Scientific Research Applications

1-[Benzyl(methyl)amino]propan-2-yl 4-fluorobenzoate is commonly used in scientific research to study the mechanisms of action of amphetamines. It is used as a model compound to investigate the effects of amphetamines on the central nervous system, including their ability to increase dopamine and norepinephrine release, and their effects on neurotransmitter transporters.